1-[(4-Chlorophenyl)methyl]azetidin-3-amine

• IUPAC Name: 1-[(4-chlorophenyl)methyl]azetidin-3-amine
• InChI: InChI=1S/C10H13ClN2/c11-9-3-1-8(2-4-9)5-13-6-10(12)7-13/h1-4,10H,5-7,12H2
• InChI Key: HLZDXDOMNBYBCQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1CC2=CC=C(C=C2)Cl)N
• Molecular Formula: C10H13ClN2
• Molecular Weight: 196.67 g/mol

Description

Synthesis Analysis

The synthesis of azetidine derivatives, such as 1-[(4-Chlorophenyl)methyl]azetidin-3-amine, often involves the construction of a desired benzene ring-containing 1–2 diamino groups followed by the ring closure of the compound to construct the imidazole ring. In many cases, this ring closure is the final step in the synthesis of the desired azetidines.

Molecular Structure Analysis

Azetidines represent one of the most important four-membered heterocycles used in organic synthesis and medicinal chemistry. The reactivity of azetidines is driven by a considerable ring strain, while at the same time the ring is significantly more stable than that of related aziridines.

Chemical Reactions Analysis

A series of novel ® (-)-1- [ (4-chlorophenyl)phenylmethyl]piperazine derivatives were designed, synthesized, and tested for in vivo anti-allergic activities. Most of these derivatives exhibited significant effects on both allergic asthma and allergic itching.

Physical And Chemical Properties Analysis

1-[(4-Chlorophenyl)methyl]azetidin-3-amine has a molecular weight of 196.67 g/mol. More detailed physical and chemical properties are not available in the current literature.

Scientific Research Applications

Synthesis of Indole Derivatives

. Indoles are a significant heterocyclic system in natural products and drugs. . .

Anti-Allergic Activities

. A series of novel ® (-)-1- [ (4-chlorophenyl)phenylmethyl]piperazine derivatives were designed, synthesized, and tested for in vivo anti-allergic activities. .

Inflammation Inhibition

. .

Treatment of Allergies

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Safety and Hazards

The safety data sheet for a similar compound, (4-Chlorophenyl)ethanol, indicates that it may cause severe skin burns and eye damage. It is recommended to use personal protective equipment as required and avoid release into the environment.

Future Directions

The prevalence of azetidine cores in biologically active molecules has stimulated the need for elegant and efficient ways to make these heterocyclic leads. Future research may focus on the synthesis and diversification of novel azetidine derivatives, as well as their potential applications in drug discovery.